Cas no 71569-49-8 ( )

• Product name: &nbsp
• CAS No: 71569-49-8
• MF: C₁₆H₁₅NO
• MW: 237.2964
• CID: 976584
• PubChem ID: 308013

  Chemical and Physical Properties

Names and Identifiers

• 2,3-diphenylcyclopropane-1-carboxamide
• cis-2,3-diphenylcyclopropane-1-carboxamide
• NSC207643
• NSC-207643
• DTXSID10308680
• 71569-49-8
•  

• Inchi： InChI=1S/C16H15NO/c17-16(18)15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10,13-15H,(H2,17,18)
• InChI Key： OBEWJMSPOINEDF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C(C2C(=O)N)C3=CC=CC=C3

Computed Properties

• Exact Mass: 237.11545
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09